3,4-bis(4-methoxyphenyl)-1,2,5-oxadiazole

• IUPAC Name: 3,4-bis(4-methoxyphenyl)-1,2,5-oxadiazole
• InChI: InChI=1S/C16H14N2O3/c1-19-13-7-3-11(4-8-13)15-16(18-21-17-15)12-5-9-14(20-2)10-6-12/h3-10H,1-2H3
• InChI Key: GLGBZVUSHBPCMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NON=C2C3=CC=C(C=C3)OC
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

3,4-bis(4-methoxyphenyl)-1,2,5-oxadiazole is an organic compound that belongs to the class of oxadiazoles Oxadiazoles are heterocyclic compounds containing an oxygen and two nitrogen atoms in a five-membered ring This specific compound is characterized by the presence of two 4-methoxyphenyl groups attached to the 3 and 4 positions of the oxadiazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-bis(4-methoxyphenyl)-1,2,5-oxadiazole typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 4-methoxybenzohydrazide with an appropriate carboxylic acid derivative in the presence of a dehydrating agent. The reaction is usually carried out under reflux conditions in a suitable solvent such as ethanol or acetonitrile.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

3,4-bis(4-methoxyphenyl)-1,2,5-oxadiazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of hydrazine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic rings or the oxadiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce hydrazine derivatives. Substitution reactions can lead to various substituted oxadiazole derivatives.

Scientific Research Applications

3,4-bis(4-methoxyphenyl)-1,2,5-oxadiazole has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of advanced materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 3,4-bis(4-methoxyphenyl)-1,2,5-oxadiazole involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

3,4-bis(4-methoxyphenyl)-1,2,5-thiadiazole: Similar structure but contains a sulfur atom instead of oxygen.

3,4-bis(4-methoxyphenyl)-1,2,5-triazole: Contains an additional nitrogen atom in the ring.

3,4-bis(4-methoxyphenyl)-1,2,5-oxadiazole derivatives: Various substituted derivatives with different functional groups.

Uniqueness

This compound is unique due to its specific electronic and steric properties conferred by the methoxyphenyl groups and the oxadiazole ring. These properties make it a valuable compound for various applications in research and industry.